molecular formula C10H14N2OS B8369713 4-[(4-Pyridyl)sulfinyl]piperidine

4-[(4-Pyridyl)sulfinyl]piperidine

Cat. No.: B8369713
M. Wt: 210.30 g/mol
InChI Key: IPEZWCPAHRJTCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[(4-Pyridyl)sulfinyl]piperidine is a useful research compound. Its molecular formula is C10H14N2OS and its molecular weight is 210.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H14N2OS

Molecular Weight

210.30 g/mol

IUPAC Name

4-piperidin-4-ylsulfinylpyridine

InChI

InChI=1S/C10H14N2OS/c13-14(9-1-5-11-6-2-9)10-3-7-12-8-4-10/h1-2,5-6,10,12H,3-4,7-8H2

InChI Key

IPEZWCPAHRJTCV-UHFFFAOYSA-N

Canonical SMILES

C1CNCCC1S(=O)C2=CC=NC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

m-Chloroperbenzoic acid (1.20 g) was added to a stirred solution of 4-[(4-pyridyl)thio]piperidine dihydrochloride (1.33 g) in water (30 ml) under ice-cooling, and the mixture was stirred at the same temperature for 3 hours and then at room temperature for 5.5 hours. The resultant mixture was diluted with water and the pH of the mixture was adjusted to about 11 with 5% sodium hydroxide solution. The solution was extracted several times with chloroform. The extracts were combined, dried over magnesium sulfate, and concentrated in vacuo. The oily residue was crystallized from n-hexane and the crystals were recrystallized from a mixture of n-hexane and isopropanol to give 4-[(4-pyridyl)sulfinyl]piperidine (0.95 g).
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1.2 g
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